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ESO Archive QC1 Data Retrieval: Technical
Support Center

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals encountering
issues with QC1 data retrieval from the European Southern Observatory (ESO) archive.

Frequently Asked Questions (FAQSs)

A quick resource for common questions regarding QC1 data and the ESO archive.
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Question

Answer

What is QC1 data?

QC1 (Quality Control Level 1) data consists of

quality checks on pipeline-processed calibration
data.[1] It is used to monitor instrument stability
and performance.[1] The quality is measured by

numerical QC1 parameters.[1]

How can | access QC1 data?

QC1 data can be accessed through web-based
interfaces, including a master interface, a
browser for table content, and a plotter.[2]
These interfaces are considered to be in 'expert
mode' and require some user familiarity with the
instrument and data.[2] Direct access to the
QC1 database is also possible using SQL
statements.[3]

Are all data from the ESO Archive available

worldwide?

Generally, science data from the ESO Archive
are available to users worldwide after a
proprietary period, which is typically one year.[4]
Calibration files, however, are not subject to a
proprietary period and are immediately

accessible.[4]

How can | check the quality of a science

observation?

For Service Mode runs, it is recommended to
first check the associated Night Log file that is
provided with each science frame.[5] This log
contains comments on any issues that may
have occurred during the observation, such as
instrument problems, and information about the
ambient conditions like seeing and

transparency.[5]

What is the maximum number of files | can

request?

The maximum number of files that can be
requested via the Download Portal is currently
20,000 files per request.[5]

| have problems untarring .tar files.

If you encounter issues while untarring a file, a
colon ":" in a filename might be misinterpreted

by your system.[4] You can try using the --force-
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local option with the tar command.[4] For
example: tar -xvf FILENAME.tar --force-local.[4]

Troubleshooting Guides

Step-by-step solutions for common problems encountered during QC1 data retrieval.

Issue 1: File Download Fails

If you are experiencing a failed file download, it could be due to a temporary system outage or
a network issue.[5][6]

Recommended Steps:

o Restart the download: The first step is to try restarting the download for the specific file that
failed.[5][6]

e Check your network connection: Ensure you have a stable internet connection.

e Contact ESO support: If the download continues to fail, you can contact ESO support for
assistance via their support portal.[5][6]
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Caption: Troubleshooting workflow for a failed file download.

Issue 2: Download Script Not Working

The download scripts provided by the ESO archive are based on the WGET file transfer tool.[5]
These scripts may not work out-of-the-box on all operating systems.

Troubleshooting Steps:

o Verify WGET installation:WGET is usually installed by default on Linux systems, but not
always on macOS or Windows.[5] Ensure that WGET is installed and accessible from your
command line.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b7789326?utm_src=pdf-body-img
https://support.eso.org/en-US/kb/articles/archive-faq-getting-data-data-requests
https://support.eso.org/en-US/kb/articles/archive-faq-getting-data-data-requests
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7789326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

bleshooti imizati
BENGHE OO ety i

» Handle certificate errors: If the script returns an error message mentioning ...use '--no-check-
certificate’, you can run the script with the -d "--no-check-certificate" flag.[7]

e Manage credentials:
o The script will prompt for your password by default.[7]

o To avoid this, you can create a .netrc file in your home directory with your login

credentials.[7]

o A download will fail if the credentials in the .netrc file are incorrect.[5]
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Caption: Steps to troubleshoot issues with ESO download scripts.

Issue 3: "Reliable source serving corrupt data" Error

This error message can sometimes appear during the download process. While more
commonly associated with other ESO software, the underlying causes can be relevant.
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Potential Solutions:
* Repair the launcher/downloader: If a repair option is available for your download tool, use it.

o Check DNS settings: Some users have reported that changing their DNS servers (e.g., to
Google's DNS: 8.8.8.8 and 8.8.4.4) can resolve the issue.

o Use a different network: The problem might be related to your Internet Service Provider
(ISP), so trying a different network, such as a mobile hotspot, could provide a workaround.

Experimental Protocols

While specific experimental protocols are defined by the researchers conducting the
observations, the processing of calibration data to generate QC1 parameters follows
standardized procedures at ESO.

QC1 Data Generation Methodology:

» Data Acquisition: Calibration data are taken at the observatory, mostly during the daytime,
with some twilight and nighttime calibrations.[1]

» Data Transfer: The acquired calibration data are transferred from the observatory to the ESO
headquarters archive within minutes.[1]

o Data Processing: The calibration data are then processed incrementally at ESO
Headquarters using science-grade reduction pipelines.[1][5]

o Parameter Extraction: Quality information is extracted from the processed data into QC1
parameters.[1]

» Archiving and Monitoring: The QC1 parameters are archived and made available through the
QC1 database interface.[1] They are also used for monitoring the instrument's health and
performance over time.[1]
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Caption: Workflow for the generation of QC1 data at ESO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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